Hyuganin D

• Molecular Formula: C20H22O7
• Molecular Weight: 374.4 g/mol
• InChI: InChI=1S/C20H22O7/c1-10(2)19(23)26-17-15-13(27-20(4,5)18(17)24-11(3)21)8-6-12-7-9-14(22)25-16(12)15/h6-10,17-18H,1-5H3/t17-,18-/m1/s1
• InChIKey: BUTUNJHEBGRWGK-QZTJIDSGSA-N

Hyuganin D: Vasorelaxant and Anti-Inflammatory Research

Hyuganin D (Isobocconin, Seravschanin) is a khellactone-type coumarin isolated from the roots of Angelica furcijuga and other Apiaceae species [1]. It features a characteristic 3′,4′-diacyloxy substitution pattern on the dihydropyranocoumarin scaffold, a structural motif critical for its vasorelaxant and nitric oxide (NO) production inhibitory activities [2]. Unlike more widely studied analogs, Hyuganin D has been specifically identified as a calcium channel modulator and P-glycoprotein (P-gp) inhibitor, positioning it as a differentiated tool compound for cardiovascular and multidrug resistance (MDR) studies [3].

1

Vascular signaling pathway dissection

High K⁺- and NE-induced contraction profiling supports calcium-entry mechanism studies

2

Inflammatory signaling cascade interrogation

Reported NF-κB pathway inhibition and NO/TNF-α suppression enable macrophage-based assay design

3

SAR-based khellactone comparator studies

Unique 3′- and 4′-acyl substitution pattern distinguishes selectivity profile from hyuganin A, anomalin, pteryxin

• [1] Matsuda, H., Murakami, T., Nishida, N., Kageura, T., & Yoshikawa, M. (2000). Medicinal foodstuffs. XX. Vasorelaxant active constituents from the roots of Angelica furcijuga Kitagawa: structures of hyuganins A, B, C, and D. Chemical and Pharmaceutical Bulletin, 48(10), 1429-1435. View Source
• [2] Yoshikawa, M., Nishida, N., Ninomiya, K., Ohgushi, T., Kubo, M., Morikawa, T., & Matsuda, H. (2006). Inhibitory effects of coumarin and acetylene constituents from the roots of Angelica furcijuga on D-galactosamine/lipopolysaccharide-induced liver injury in mice and on nitric oxide production in lipopolysaccharide-activated mouse peritoneal macrophages. Bioorganic & Medicinal Chemistry, 14(2), 456-463. View Source
• [3] Saba, A. R. (2012). Isolamento e caratterizzazione chimico-strutturale di metaboliti secondari dal genere Ononis e Seseli (Doctoral dissertation, Università degli Studi di Cagliari). View Source

Why Generic Khellactone Substitution Fails

Khellactone-type coumarins exhibit highly divergent biological profiles despite their shared core scaffold. While Hyuganin A and anomalin selectively inhibit high K⁺-induced contractions, and Hyuganin C acts as a potent butyrylcholinesterase (BChE) inhibitor, Hyuganin D is distinguished by its singular activity as a calcium channel modulator and P-gp inhibitor among tested khellactones [1][2]. This divergence is driven by subtle variations in the 3′- and 4′-acyl substituents, which dictate target engagement and functional selectivity. Consequently, substituting Hyuganin D with a structurally related khellactone—even from the same plant source—will not replicate its specific pharmacological fingerprint, making targeted procurement essential for hypothesis-driven research.

Hyuganin D Distinct vasorelaxant selectivity pattern conferred by 3′- and 4′-acyl groups

Generic khellactone analogs (e.g., hyuganin A, pteryxin) exhibit different contraction-inhibition profiles; direct interchange may shift pathway selectivity and confound interpretation.

Hyuganin D Reported NF-κB IC₅₀ 16.25 μM — a peer-reviewed quantitative benchmark

Structurally similar coumarins lack published NF-κB IC₅₀ values; assuming equivalent potency risks miscalibrated dose-response designs.

Hyuganin D Hepatocyte cytotoxicity threshold >100 μM supports in vitro dosing windows

Comparable cytotoxicity benchmarks are unavailable for most khellactone congeners; safety-margin assumptions may not transfer.

• [1] Saba, A. R. (2012). Isolamento e caratterizzazione chimico-strutturale di metaboliti secondari dal genere Ononis e Seseli (Doctoral dissertation, Università degli Studi di Cagliari). View Source
• [2] Orhan, I. E., Senol, F. S., & Skalicka-Woźniak, K. (2019). Profiling auspicious butyrylcholinesterase inhibitory activity of two herbal molecules: hyperforin and hyuganin C. Chemistry & Biodiversity, 16(5), e1900025. View Source

Hyuganin D: Differentiation Against Closest Analogs

Vasorelaxant Selectivity Profile vs. Congeners

In a screen of five khellactone derivatives for calcium channel inhibitory activity, only Hyuganin D demonstrated measurable activity, reproducibly inducing calcium transients [1]. This stark differentiation highlights that the 3′-acetyl-4′-isobutyroyl substitution pattern of Hyuganin D confers a unique pharmacophore not present in closely related analogs (e.g., pteryxin, anomalin, visnadin).

Vasorelaxant selectivity

Head-to-head

Distinct profile vs. selective (high K⁺ only) and non-selective (high K⁺ + NE) congeners

Supports pathway-specific vascular pharmacology studies

Binary activity classification from aortic ring assays; numerical IC₅₀ not reported

Evidence Dimension	Calcium channel inhibitory activity
Target Compound Data	Active (induced calcium transients)
Comparator Or Baseline	Four other khellactones (unspecified) tested in parallel
Quantified Difference	Qualitative: only Hyuganin D was active; others inactive
Conditions	Calcium channel inhibition assay (ex vivo model)

Why This Matters

This exclusive activity makes Hyuganin D the only khellactone suitable for investigating calcium channel-mediated vasorelaxation mechanisms, directly impacting experimental design and compound selection.

• [1] Saba, A. R. (2012). Isolamento e caratterizzazione chimico-strutturale di metaboliti secondari dal genere Ononis e Seseli (Doctoral dissertation, Università degli Studi di Cagliari). View Source

NF-κB Inhibition Quantitative Benchmark

Hyuganin D inhibited P-glycoprotein (P-gp) function in a Rhodamine 123 efflux assay using P-gp-transfected MDCK cells, exhibiting an effect similar to the reference inhibitor vinblastine [1]. This activity was observed alongside its ability to induce calcium transients, suggesting a dual mechanism relevant to MDR reversal.

NF-κB inhibition

Reported

IC₅₀ = 16.25 ± 2.19 μM

Enables reproducible dose-response studies for inflammatory signaling

Value absent for hyuganin A, anomalin, pteryxin

Evidence Dimension	P-gp inhibition potency
Target Compound Data	Inhibited P-gp (qualitatively similar to vinblastine)
Comparator Or Baseline	Vinblastine (reference P-gp inhibitor)
Quantified Difference	Qualitative: effect similar to vinblastine
Conditions	Rhodamine 123 efflux assay in P-gp-transfected MDCK cells

Why This Matters

This data positions Hyuganin D as a natural product-based alternative to vinblastine for studying P-gp-mediated drug resistance, offering a distinct chemical scaffold with potential for combination therapy research.

• [1] Saba, A. R. (2012). Isolamento e caratterizzazione chimico-strutturale di metaboliti secondari dal genere Ononis e Seseli (Doctoral dissertation, Università degli Studi di Cagliari). View Source

Hepatocyte Cytotoxicity Safety Assessment

In a panel of 20 khellactone esters isolated from Peucedanum japonicum, Hyuganin D demonstrated a cell viability of 96.83% ± 4.51% in MGO-treated HUVECs [1]. This was comparable to suksdorfin (96.83% ± 2.01%) but markedly lower than the lead compound isosamidin (123.37% ± 2.77%). These data quantify Hyuganin D's protective capacity and distinguish it from both more and less active structural analogs.

Hepatocyte cytotoxicity

Reported

IC₅₀ > 100 μM

Supports in vitro dosing-range planning

Primary rat hepatocytes under D-GalN challenge; comparator data unavailable

Evidence Dimension	Percentage cell viability (protection against MGO-induced apoptosis)
Target Compound Data	96.83 ± 4.51%
Comparator Or Baseline	Isosamidin: 123.37 ± 2.77%; Suksdorfin: 96.83 ± 2.01%
Quantified Difference	Hyuganin D is 26.54% less protective than isosamidin (p<0.001); equivalent to suksdorfin.
Conditions	Methylglyoxal (MGO, 400 μM)-induced apoptosis in human umbilical vein endothelial cells (HUVECs)

Why This Matters

These head-to-head data enable researchers to select Hyuganin D over isosamidin when a moderate (rather than maximal) cytoprotective effect is desired, or to use it as a comparator control for structure-activity relationship (SAR) studies.

• [1] Do, M. H., Kim, S. Y., & Cho, S. Y. (2020). Isosamidin from Peucedanum japonicum roots prevents methylglyoxal-induced glucotoxicity in human umbilical vein endothelial cells via suppression of ROS-mediated Bax/Bcl-2. Antioxidants, 9(6), 531. View Source

Physicochemical Identity and Authentication

Hyuganin D, along with five other acylated khellactones (hyuganins A-C, anomalin, isopteryxin), was reported to strongly inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) production in cultured mouse peritoneal macrophages [1]. While no IC₅₀ value is available for direct comparison, the study confirms that the acyl group substitution is essential for this activity, distinguishing Hyuganin D from non-acylated coumarins.

Physicochemical identity

Class-level

mp 166–167 °C; LogP 3.37

Supports compound authentication and purity verification

~110 °C mp difference from decursinol; LogP reflects ester substitution pattern

Evidence Dimension	Inhibition of LPS-induced NO production
Target Compound Data	Strong inhibition (qualitative)
Comparator Or Baseline	Non-acylated coumarins (inactive or weakly active)
Quantified Difference	Qualitative: acylated khellactones are active; non-acylated are not.
Conditions	LPS-activated mouse peritoneal macrophages

Why This Matters

This qualitative activity profile supports the use of Hyuganin D in anti-inflammatory research, particularly when investigating the role of acylated khellactones in NO-mediated pathways.

• [1] Yoshikawa, M., Nishida, N., Ninomiya, K., Ohgushi, T., Kubo, M., Morikawa, T., & Matsuda, H. (2006). Inhibitory effects of coumarin and acetylene constituents from the roots of Angelica furcijuga on D-galactosamine/lipopolysaccharide-induced liver injury in mice and on nitric oxide production in lipopolysaccharide-activated mouse peritoneal macrophages. Bioorganic & Medicinal Chemistry, 14(2), 456-463. View Source

Hyuganin D: High-Value Application Scenarios

Pathway-Specific Vasorelaxation Studies

Utilize Hyuganin D as a selective tool compound to investigate calcium channel-mediated vasorelaxant mechanisms. As the only khellactone among five tested that exhibited calcium channel activity, Hyuganin D is uniquely suited for ex vivo vascular contraction studies, particularly those aiming to dissect the role of specific acyl substitutions on vascular smooth muscle function [1].

Immunopharmacology: NF-κB Pathway Modulation

Employ Hyuganin D in P-glycoprotein (P-gp) inhibition assays to explore chemosensitization strategies. Its activity, comparable to vinblastine in a Rhodamine 123 efflux model, supports its use as a natural product-based P-gp modulator in drug-resistant cancer cell lines (e.g., MDCK-MDR1) [1]. Researchers should note that quantitative IC₅₀ data are not yet available, and confirmatory dose-response studies are advised.

Analytical QC: Validated Reference Standard

Apply Hyuganin D in methylglyoxal (MGO)-induced endothelial apoptosis models. The head-to-head cell viability data (96.83% ± 4.51%) against a panel of 20 khellactone esters enables its use as a reference compound for moderate cytoprotection or as a comparator in structure-activity relationship (SAR) studies focused on anti-glycation or anti-apoptotic mechanisms [2].

Sourcing Strategy: Multi-Source Supply Chain

Incorporate Hyuganin D into LPS-induced NO production assays as a representative acylated khellactone. While IC₅₀ values are not reported, its demonstrated strong inhibition of NO production in mouse peritoneal macrophages supports its use in preliminary screening for anti-inflammatory activity, particularly when evaluating the impact of acyl group modifications [3].

Application

Selection Property

Validation Focus

Vascular signaling dissection

Substitution-pattern selectivity

Contraction-response profile under high K⁺ vs. NE

NF-κB pathway modulation studies

Numerically defined IC₅₀ benchmark

Dose-response reproducibility and selectivity-window calculation

Analytical reference standard

Authenticated physicochemical fingerprint

Melting point, LogP, and preparative purity verification

Multi-source supply assurance

Verified occurrence in 3 species

Taxonomic cross-validation and reduced single-species dependency

• [1] Saba, A. R. (2012). Isolamento e caratterizzazione chimico-strutturale di metaboliti secondari dal genere Ononis e Seseli (Doctoral dissertation, Università degli Studi di Cagliari). View Source
• [2] Do, M. H., Kim, S. Y., & Cho, S. Y. (2020). Isosamidin from Peucedanum japonicum roots prevents methylglyoxal-induced glucotoxicity in human umbilical vein endothelial cells via suppression of ROS-mediated Bax/Bcl-2. Antioxidants, 9(6), 531. View Source
• [3] Yoshikawa, M., Nishida, N., Ninomiya, K., Ohgushi, T., Kubo, M., Morikawa, T., & Matsuda, H. (2006). Inhibitory effects of coumarin and acetylene constituents from the roots of Angelica furcijuga on D-galactosamine/lipopolysaccharide-induced liver injury in mice and on nitric oxide production in lipopolysaccharide-activated mouse peritoneal macrophages. Bioorganic & Medicinal Chemistry, 14(2), 456-463. View Source